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Compound of Interest

Compound Name: 6-(Hydroxymethyl)nicotinic acid

Cat. No.: B1591122

This in-depth technical guide provides a comprehensive overview of the spectroscopic
characterization of 6-(Hydroxymethyl)nicotinic acid, a key heterocyclic compound with
applications in pharmaceutical and materials science research. This document is intended for
researchers, scientists, and drug development professionals, offering both theoretical
interpretations and practical, field-proven methodologies for obtaining and analyzing nuclear
magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data.

Introduction

6-(Hydroxymethyl)nicotinic acid (CAS No. 775545-30-7) is a pyridine derivative featuring
both a carboxylic acid and a hydroxymethyl group.[1][2] This bifunctional nature makes it a
versatile building block in organic synthesis. Understanding its structural and electronic
properties through spectroscopic analysis is paramount for its effective utilization in research
and development. This guide will delve into the core spectroscopic techniques used to
elucidate the structure and purity of this compound.

Molecular Structure and Key Features

A thorough understanding of the molecular structure is the foundation for interpreting
spectroscopic data. The key structural features of 6-(Hydroxymethyl)nicotinic acid that will
be probed by NMR, IR, and MS are the pyridine ring, the carboxylic acid group, and the
hydroxymethyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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